Cas no 313965-98-9 (3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide)

3-Chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide is a specialized organic compound featuring a benzothiophene core functionalized with a chloro substituent and a carboxamide linkage. The molecule incorporates a sulfamoylphenyl group and a dimethyloxazole moiety, enhancing its potential for targeted interactions in medicinal or agrochemical applications. Its structural complexity suggests utility as an intermediate or active ingredient in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The presence of multiple heterocyclic and sulfonamide groups may contribute to improved binding affinity and selectivity. This compound is suited for research applications requiring precise molecular design and functional group compatibility.
3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide structure
313965-98-9 structure
Product Name:3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide
CAS No:313965-98-9
MF:C20H16ClN3O4S2
MW:461.941740989685
CID:5891988
PubChem ID:988681
Update Time:2025-10-21

3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)benzo[b]thiophene-2-carboxamide
    • Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[4-[[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]-
    • CCG-15598
    • 3-chloro-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-1-benzothiophene-2-carboxamide
    • Oprea1_347632
    • SR-01000402634
    • SR-01000402634-1
    • 313965-98-9
    • F0170-0487
    • 3-chloro-N-(4-{[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl}phenyl)-1-benzothiophene-2-carboxamide
    • Oprea1_627917
    • 3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide
    • Z57904656
    • AKOS002234900
    • Inchi: 1S/C20H16ClN3O4S2/c1-11-12(2)23-28-20(11)24-30(26,27)14-9-7-13(8-10-14)22-19(25)18-17(21)15-5-3-4-6-16(15)29-18/h3-10,24H,1-2H3,(H,22,25)
    • InChI Key: TWSQWVXXPMQNDE-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C(Cl)=C(C(NC1=CC=C(S(NC3ON=C(C)C=3C)(=O)=O)C=C1)=O)S2

Computed Properties

  • Exact Mass: 461.0270760g/mol
  • Monoisotopic Mass: 461.0270760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.531±0.06 g/cm3(Predicted)
  • pka: 4.56±0.50(Predicted)

3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide Pricemore >>

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